Cas no 1355067-47-8 (5-Chloro-6-(trifluoromethyl)pyridin-3-OL)

• Product Name: 5-Chloro-6-(trifluoromethyl)pyridin-3-OL
• CAS No: 1355067-47-8
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 2102781
• Update Time: 2025-05-20

5-Chloro-6-(trifluoromethyl)pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-6-(TRIFLUOROMETHYL)PYRIDIN-3-OL
• 3-Pyridinol, 5-chloro-6-(trifluoromethyl)-
• QDXRDGJQXJFFGT-UHFFFAOYSA-N
• AB82735
• 3-Chloro-5-hydroxy-2-(trifluoromethyl)pyridine
• 5-Chloro-6-(trifluoromethyl)pyridin-3-OL

• Inchi： 1S/C6H3ClF3NO/c7-4-1-3(12)2-11-5(4)6(8,9)10/h1-2,12H
• InChI Key： QDXRDGJQXJFFGT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-6-(trifluoromethyl)pyridin-3-OL

5-Chloro-6-(trifluoromethyl)pyridin-3-OL (CAS No. 1355067-47-8): A Versatile Chemical Intermediate for Modern Applications

5-Chloro-6-(trifluoromethyl)pyridin-3-OL (CAS No. 1355067-47-8) is a highly specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and chloro substitutions, serves as a crucial building block in the synthesis of various bioactive molecules. The presence of both chloro and trifluoromethyl groups on the pyridine ring enhances its reactivity and makes it particularly valuable for cross-coupling reactions and other transformations.

In recent years, the demand for fluorinated pyridine derivatives like 5-Chloro-6-(trifluoromethyl)pyridin-3-OL has surged due to their importance in drug discovery. The trifluoromethyl group is known to improve metabolic stability, bioavailability, and membrane permeability of pharmaceutical compounds. Researchers frequently search for "trifluoromethyl pyridine synthesis" or "chloro trifluoromethyl pyridine applications," reflecting the growing interest in this chemical space.

The compound's molecular structure offers excellent opportunities for further functionalization. Chemists can easily modify the hydroxyl group at the 3-position through various reactions such as etherification, esterification, or substitution. This versatility makes 5-Chloro-6-(trifluoromethyl)pyridin-3-OL particularly valuable in medicinal chemistry, where it serves as a precursor for kinase inhibitors, antimicrobial agents, and other therapeutic compounds. Current trends show increasing searches for "pyridine-based drug intermediates" and "fluorinated heterocycles in medicine."

Beyond pharmaceuticals, 5-Chloro-6-(trifluoromethyl)pyridin-3-OL finds applications in material science and specialty chemicals. Its ability to act as a ligand in coordination chemistry has attracted attention from researchers working on catalysis and functional materials. The compound's thermal stability and electronic properties make it suitable for creating advanced materials with specific optical or electronic characteristics. Industry professionals often inquire about "fluoropyridines for electronic materials" or "halogenated pyridine derivatives."

The synthesis of 5-Chloro-6-(trifluoromethyl)pyridin-3-OL typically involves multi-step processes starting from commercially available pyridine precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers exploring more sustainable methods for introducing the trifluoromethyl group. This aligns with current industry trends toward environmentally friendly synthesis, as evidenced by popular search terms like "green synthesis of fluorinated compounds" and "sustainable heterocycle production."

Quality control and analytical characterization are critical aspects of working with 5-Chloro-6-(trifluoromethyl)pyridin-3-OL. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. The compound typically appears as a white to off-white crystalline solid with defined melting characteristics. Analytical chemists frequently search for "pyridine derivative characterization methods" and "halogenated compound analysis."

From a commercial perspective, 5-Chloro-6-(trifluoromethyl)pyridin-3-OL represents a niche but growing segment of the fine chemicals market. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the rising demand from pharmaceutical and agrochemical developers. Market analysts note particular interest in "high-value pyridine derivatives" and "specialty fluorinated building blocks" among industry professionals.

Storage and handling of 5-Chloro-6-(trifluoromethyl)pyridin-3-OL require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. Proper handling procedures are essential to maintain its stability and prevent degradation, topics often covered in searches for "heterocyclic compound storage guidelines."

Looking to the future, 5-Chloro-6-(trifluoromethyl)pyridin-3-OL is expected to play an increasingly important role in the development of novel bioactive compounds. Its unique structural features and synthetic versatility position it as a valuable tool for medicinal chemists tackling challenging therapeutic targets. The growing body of research on "fluorine in drug design" and "pyridine medicinal chemistry" underscores the compound's continuing relevance in scientific innovation.

For researchers and industry professionals seeking detailed technical information about 5-Chloro-6-(trifluoromethyl)pyridin-3-OL, comprehensive data sheets including spectroscopic data, solubility characteristics, and synthetic protocols are typically available from specialty chemical suppliers. The compound's CAS number (1355067-47-8) serves as a unique identifier for precise literature searches and regulatory documentation.